Cas no 2470279-04-8 (Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate
• CAS No: 2470279-04-8
• MF: C₁₀H₁₈BrNO₂
• MW: 264.159422397614
• CID: 6441507
• PubChem ID: 155819934
• Update Time: 2025-07-19

Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2470279-04-8
• Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate
• EN300-27103911
• rac-tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C10H18BrNO2/c1-7-5-12(6-8(7)11)9(13)14-10(2,3)4/h7-8H,5-6H2,1-4H3/t7-,8+/m1/s1
• InChI Key： FEXGUYGWUMPQLK-SFYZADRCSA-N
• SMILES： Br[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C

Computed Properties

• Exact Mass: 263.05209g/mol
• Monoisotopic Mass: 263.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate

Introduction to Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate (CAS No. 2470279-04-8)

Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate, with the CAS number 2470279-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl substituent and the presence of both 3-bromo and 4-methyl groups, contribute to its distinct chemical properties and reactivity. These characteristics make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The pyrrolidine ring in Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate is a key structural motif that has been extensively studied for its role in drug design. Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic effects. The stereochemistry of the pyrrolidine ring, particularly the (3R,4R) configuration in this compound, is crucial for its biological function. This specific stereochemical arrangement has been shown to enhance the binding affinity and efficacy of the molecule when interacting with biological targets.

In recent years, there has been a growing interest in the development of novel drugs based on pyrrolidine scaffolds due to their favorable pharmacokinetic properties and low toxicity profiles. Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate has emerged as a promising building block in this context. Its unique structural features make it an excellent candidate for further derivatization and optimization to develop new therapeutic agents. Researchers have been exploring various synthetic routes to modify this compound, aiming to enhance its biological activity and improve its pharmacological properties.

The synthesis of Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the bromo and methyl groups at specific positions on the pyrrolidine ring is critical for achieving the desired stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, have been employed to ensure high enantiomeric purity. These methods are essential for producing compounds that exhibit optimal biological activity while minimizing unwanted side effects.

One of the most compelling aspects of Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise in preclinical studies as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The specific stereochemistry of this compound may play a critical role in modulating neurotransmitter activity and preventing neurodegeneration. Further research is needed to fully elucidate its mechanism of action and evaluate its therapeutic potential.

The pharmaceutical industry has recognized the importance of developing innovative compounds like Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Companies are investing significant resources into exploring its potential applications in various therapeutic areas. As our understanding of the molecular basis of diseases continues to grow, compounds like this one are expected to play a crucial role in developing new treatments that address unmet medical needs.

In conclusion, Tert-butyl (3R,4R)-3-bromo-4-methylpyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers working on developing new therapeutic agents. As further research uncovers its full potential, this compound is poised to make substantial contributions to the treatment of various diseases and disorders.